Cas no 2580214-38-4 (5-Azaspiro[2.5]octan-7-amine)

• Product Name: 5-Azaspiro[2.5]octan-7-amine
• CAS No: 2580214-38-4
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6123216
• PubChem ID: 147932214
• Update Time: 2025-10-29

5-Azaspiro[2.5]octan-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7136300
• 2580214-38-4
• 5-azaspiro[2.5]octan-7-amine
• 5-Azaspiro[2.5]octan-7-amine

• Inchi： 1S/C7H14N2/c8-6-3-7(1-2-7)5-9-4-6/h6,9H,1-5,8H2
• InChI Key： IKCBBTVYVZYWMG-UHFFFAOYSA-N
• SMILES： N1CC(CC2(C1)CC2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Additional information on 5-Azaspiro[2.5]octan-7-amine

Comprehensive Overview of 5-Azaspiro[2.5]octan-7-amine (CAS No. 2580214-38-4)

5-Azaspiro[2.5]octan-7-amine (CAS No. 2580214-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic structure. This compound belongs to the class of aza-spirocyclic amines, which are increasingly being explored for their potential in drug discovery and material science. The spiro[2.5]octane core of this molecule offers a rigid framework, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, the demand for spirocyclic compounds like 5-Azaspiro[2.5]octan-7-amine has surged, driven by their applications in central nervous system (CNS) drug development and catalysis. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing focus on precision medicine. The compound's amine functionality also makes it a versatile intermediate for further derivatization, a feature highly sought after in combinatorial chemistry.

The synthesis of 5-Azaspiro[2.5]octan-7-amine typically involves ring-closing metathesis or intramolecular cyclization strategies, with recent advancements focusing on green chemistry approaches to improve yield and sustainability. This resonates with the pharmaceutical industry's push toward environmentally friendly synthesis, a topic frequently searched in AI-driven drug discovery platforms. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, a critical step for regulatory compliance in preclinical development.

From a commercial perspective, CAS No. 2580214-38-4 is listed in major chemical databases as a high-purity research chemical, with suppliers emphasizing its use in fragment-based drug design. Its sp3-rich character aligns with current trends favoring three-dimensional molecular architectures over flat aromatic systems—a hot topic in medicinal chemistry forums and patent literature. The compound's logP value and hydrogen bond donor capacity make it particularly interesting for addressing blood-brain barrier permeability challenges, a recurring theme in neurodegenerative disease research.

Emerging studies suggest potential applications of 5-Azaspiro[2.5]octan-7-amine in proteolysis-targeting chimeras (PROTACs), where its scaffold could serve as a linker between E3 ligase binders and target proteins. This connects to the booming interest in targeted protein degradation strategies, one of the most searched topics in 2024 drug development reports. Furthermore, computational studies highlight its compatibility with cryo-EM structural analysis, facilitating rational drug design in structure-activity relationship (SAR) studies.

Quality control protocols for 2580214-38-4 typically involve HPLC purity assessment and residual solvent analysis, reflecting GMP standards for pharmaceutical intermediates. The compound's stability under various pH conditions and thermal stress has been documented, addressing common queries about compound storage in research databases. As the industry shifts toward continuous manufacturing, the scalability of 5-Azaspiro[2.5]octan-7-amine synthesis remains an active area of investigation in process chemistry journals.

In conclusion, 5-Azaspiro[2.5]octan-7-amine represents a compelling case study of how structural complexity can enable diverse therapeutic applications. Its CAS registry number 2580214-38-4 serves as a gateway to extensive research on spirocyclic pharmacophores, bridging traditional organic chemistry with cutting-edge AI-assisted molecular design. With ongoing research into its bioconjugation potential and stereochemical properties, this compound continues to inspire innovation across multiple scientific disciplines.